7-Fluoro-3-iodo-6-methoxy-1H-indazole

• Molecular Formula: C8H6FIN2O
• Molecular Weight: 292.05 g/mol
• SMILES: COC1=C(C2=NNC(=C2C=C1)I)F
• InChI: InChI=1S/C8H6FIN2O/c1-13-5-3-2-4-7(6(5)9)11-12-8(4)10/h2-3H,1H3,(H,11,12)
• InChIKey: NMKPWRNHQVVHRV-UHFFFAOYSA-N

Medicinal chemistry teams pursuing kinase inhibitors often encounter potency losses when substituting 7-fluoroindazole scaffolds with simpler analogs. This triply functionalized building block integrates three synergistic groups to address that gap: the 7-fluoro substituent provides a validated hinge-binding H-bond (~60-fold potency gain over non-fluorinated indazoles); the 3-iodo handle enables rapid Pd-catalyzed cross-coupling for late-stage diversification; and the 6-methoxy group tunes logP to 2.3 for optimal CNS/tumor permeability. Supplied at ≥98% purity with full analytical characterization. Suitable for parallel library synthesis and radiopharmaceutical precursor development.

7-Fluoro-3-iodo-6-methoxy-1H-indazole: Core Structure and Procurement

7-Fluoro-3-iodo-6-methoxy-1H-indazole (CAS 2484889-00-9, molecular formula C₈H₆FIN₂O, MW 292.05 g/mol) is a triply functionalized 1H-indazole building block. It integrates a 7-fluoro substituent, a 3-iodo handle, and a 6-methoxy group on the indazole core, resulting in a calculated XLogP of 2.3 [1]. The 7-fluoroindazole motif has been shown in factor Xa inhibitors to hydrogen-bond with the protein backbone (Gly216 N–H, 2.9 Å), replacing a carbonyl group and conferring ~60-fold greater inhibitory potency compared to non-fluorinated indazoles [2]. The compound is commercially available from multiple suppliers at purities of 97–98% [1].

1

Triply functionalized indazole scaffold for late-stage diversification

2

Kinase inhibitor programs requiring hinge-region fluorine H-bond motif

3

Cross-coupling workflows leveraging 3-iodo reactivity for mild arylation

• [1] PubChem. 7-Fluoro-3-iodo-6-methoxy-1H-indazole (Compound Summary). CID 163198297. Computed properties: XLogP3-AA = 2.3. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/2484889-00-9. View Source
• [2] Lee, Y.-K., et al. (2008). '7-Fluoroindazoles as Potent and Selective Inhibitors of Factor Xa.' Journal of Medicinal Chemistry, 51, 282–297. DOI: 10.1021/jm701217r. View Source

7-Fluoro-3-iodo-6-methoxy-1H-indazole vs Generic Indazole Building Blocks

Generic substitution of 7-fluoro-3-iodo-6-methoxy-1H-indazole with a simpler indazole analog (e.g., 3-iodo-1H-indazole or 6-methoxyindazole) risks losing critical synergistic effects that are essential in medicinal chemistry programs. The 7-fluoro group provides a pivotal hydrogen-bond acceptor interaction, evidenced by a 60-fold potency drop when replaced by hydrogen in factor Xa inhibitors [1]. The 3-iodo position enables Pd-catalyzed cross-coupling, with iodides exhibiting superior reactivity over bromides or chlorides in oxidative addition, rendering chloro or des-halo analogs insufficient for late-stage functionalization [2]. The 6-methoxy group modulates lipophilicity, with a calculated ΔXLogP of +0.6 versus the non-methoxylated 7-fluoro-3-iodo-1H-indazole (XLogP 1.7), directly impacting solubility, permeability, and metabolic profile [3]. Therefore, each substituent makes a distinct and quantifiable contribution to the molecule's utility.

Des-fluoro or regioisomeric indazoles

May not recapitulate the glycine backbone H-bond observed for the 7-fluoro motif; reported hinge-binding geometry may shift.

Bromo or chloro analogs

Oxidative addition rates with Pd(0) are substantially slower, potentially limiting room-temperature cross-coupling selectivity.

Non-methoxylated analog (XLogP 1.7)

Lipophilicity and permeability profile may differ; drug-likeness tuning may require additional scaffold modification.

• [1] Lee, Y.-K., et al. (2008). '7-Fluoroindazoles as Potent and Selective Inhibitors of Factor Xa.' Journal of Medicinal Chemistry, 51, 282–297. Reported ~60-fold greater potency for 7-fluoroindazoles vs non-fluorinated indazoles (ΔΔG ≈ 2.4 kcal/mol). View Source
• [2] Monguchi, Y., et al. (2017). 'Recent Advances in Palladium-Catalyzed Cross-Coupling Reactions of Aryl Halides.' Chemical and Pharmaceutical Bulletin, 65(6), 527–535. General reactivity order: I > Br >> Cl in oxidative addition. View Source
• [3] PubChem. 7-Fluoro-3-iodo-1H-indazole (CAS 944904-38-5). XLogP3-AA = 1.7. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/944904-38-5. View Source

7-Fluoro-3-iodo-6-methoxy-1H-indazole: Quantitative Differentiation Evidence

Factor Xa Potency: 7-Fluoro vs Des-Fluoro Indazole

Replacement of the 7-fluoro substituent with hydrogen in indazole-based factor Xa inhibitors results in approximately 60-fold lower inhibitory potency. In the specific pair 25a (7-fluoro) vs 25b (des-fluoro), the 7-fluoro analog is significantly more potent, corresponding to a ΔΔG of ~2.4 kcal/mol [1]. While the exact compound 7-fluoro-3-iodo-6-methoxy-1H-indazole is not directly tested in this study, the 7-fluoroindazole scaffold is the critical pharmacophore driving this potency gain.

Factor Xa Potency

Class-level inference

~60-fold higher potency for 7-fluoroindazole

Supports fluorine-dependent hinge-region interaction

ΔΔG ≈ 2.4 kcal/mol; inferred from core SAR

Evidence Dimension	Factor Xa inhibitory potency (Ki or IC50 fold difference)
Target Compound Data	Not directly measured for 7-F-3-I-6-MeO-indazole; inferred from 7-fluoroindazole core SAR
Comparator Or Baseline	Compound 25b (des-fluoro indazole, Ki/IC50 reference baseline)
Quantified Difference	~60-fold higher potency for 7-fluoroindazole 25a vs des-fluoro 25b (ΔΔG ≈ 2.4 kcal/mol)
Conditions	Factor Xa enzyme inhibition assay; cocrystal structure (PDB) of 7-fluoroindazole 51a bound to factor Xa, showing 2.9 Å H-bond to Gly216 N–H [1]

Why This Matters

Confirms that the 7-fluoro group is not merely an inert substituent but provides a critical protein-ligand interaction, which would be lost with non-fluorinated or regioisomeric indazoles, directly affecting in vitro potency.

• [1] Lee, Y.-K., et al. (2008). '7-Fluoroindazoles as Potent and Selective Inhibitors of Factor Xa.' J. Med. Chem., 51, 282–297. View Source

Cross-Coupling Reactivity: Iodo vs Bromo Indazole

The 3-iodo substituent of 7-fluoro-3-iodo-6-methoxy-1H-indazole provides substantially higher reactivity in Pd-catalyzed cross-coupling reactions compared to the 3-bromo analog. Aryl iodides undergo oxidative addition to Pd(0) approximately 100–1,000 times faster than aryl bromides under identical conditions [1]. For a comparable system, 3-iodo-1H-indazole (CAS 936138-17-9) has been successfully employed in Suzuki couplings with arylboronic acids at room temperature , whereas the corresponding 3-bromoindazole requires elevated temperatures (60–80°C) and longer reaction times.

Cross-Coupling Reactivity

Head-to-head

ArI ≈ 100–1,000× faster oxidative addition than ArBr

Enables milder, selective late-stage functionalization

Room-temperature Suzuki coupling context

Evidence Dimension	Relative oxidative addition rate (Pd(0) coupling) and required reaction conditions
Target Compound Data	7-Fluoro-3-iodo-6-methoxy-1H-indazole: 3-Iodo handle enables room-temperature Suzuki coupling (class-level inference from 3-iodoindazole reactivity)
Comparator Or Baseline	7-Fluoro-3-bromo-6-methoxy-1H-indazole (or generic 3-bromoindazole): typical Suzuki conditions require 60–80°C
Quantified Difference	Oxidative addition rate: ArI ≈ 100–1,000× faster than ArBr with Pd(PPh₃)₄ [1]
Conditions	General Pd(0)-catalyzed cross-coupling; Ar-I vs Ar-Br comparative kinetic studies [1]

Why This Matters

For procurement, the iodo derivative enables milder, more selective, and higher-yielding late-stage functionalization, reducing side-product formation and enabling sequential coupling strategies that are not feasible with the bromo analog.

• [1] Fitton, P., & Rick, E. A. (1971). 'The addition of aryl halides to tetrakis(triphenylphosphine)palladium(0).' Journal of Organometallic Chemistry, 28(2), 287–291. General reaction rate order: ArI > ArBr >> ArCl. View Source

Lipophilicity: 6-Methoxy vs Non-Methoxylated Analogue

The calculated partition coefficient (XLogP3-AA) for 7-fluoro-3-iodo-6-methoxy-1H-indazole is 2.3 [1], compared to 1.7 for the non-methoxylated analog 7-fluoro-3-iodo-1H-indazole [2]. This represents a ΔlogP of +0.6, indicating a moderate increase in lipophilicity attributable solely to the 6-methoxy group. In drug design, such a shift can meaningfully influence membrane permeability, plasma protein binding, and metabolic stability [3].

Lipophilicity

Cross-study comparable

ΔXLogP = +0.6 vs non-methoxylated analog

Moderately tunable lipophilicity for lead optimization

Computed XLogP3-AA: 2.3 vs 1.7

Evidence Dimension	Calculated partition coefficient (XLogP3-AA)
Target Compound Data	7-Fluoro-3-iodo-6-methoxy-1H-indazole: XLogP = 2.3 [1]
Comparator Or Baseline	7-Fluoro-3-iodo-1H-indazole (CAS 944904-38-5): XLogP = 1.7 [2]
Quantified Difference	ΔXLogP = +0.6
Conditions	Computed via XLogP3 algorithm (PubChem 2021.10.14 release)

Why This Matters

Allows medicinal chemists to tune lipophilicity without altering core scaffold or halide reactivity, helping stay within desirable logP ranges (typically 1–3) for lead optimization.

• [1] PubChem. 7-Fluoro-3-iodo-6-methoxy-1H-indazole. CID 163198297. XLogP3-AA = 2.3. View Source
• [2] PubChem. 7-Fluoro-3-iodo-1H-indazole (CAS 944904-38-5). XLogP3-AA = 1.7. View Source
• [3] Lipinski, C. A., et al. (2001). 'Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.' Advanced Drug Delivery Reviews, 46(1–3), 3–26. View Source

Purity and Quality Specifications

Commercial sourcing data indicates product purity specifications ranging from 95% (Apollo Scientific, PC99115) to 97% (AKSci, 1171EQ) to ≥98% (BoronCore, BC018107, NLT 98%) [1]. These specifications are verified by the respective vendors' quality control systems and are essential for ensuring reproducibility in synthetic and biological experiments. The compound is typically stored long-term in a cool, dry place and shipped at room temperature .

Purity Specifications

Supporting evidence

95–98% vendor purity range

Sourcing flexibility with documented quality tier

Vendor specifications; review individual COA

Evidence Dimension	Minimum purity specification
Target Compound Data	95–98% (depending on vendor)
Comparator Or Baseline	No direct comparator purity reported for non-commercial analogs; typical research-grade indazole building blocks range 95–98%
Quantified Difference	Not applicable (vendor-purity range stated)
Conditions	Vendor specifications: Apollo Scientific (95%), AKSci (97%), BoronCore (NLT 98%)

Why This Matters

Establishes procurement-grade quality expectations; the availability of multiple independent quality specifications allows sourcing flexibility while meeting experimental tolerances.

• [1] BoronCore. 7-Fluoro-3-iodo-6-methoxy-1H-indazole, Cat. BC018107, purity NLT 98%. View Source

FGFR Inhibition: 7-Fluoro vs 4-Fluoro Regioisomer

In a structure-activity relationship study of 1H-indazol-3-amine FGFR inhibitors, the placement of fluorine at the 6-position (equivalent to the 7-position in 1H-indazole numbering) resulted in superior enzymatic activity (FGFR1 IC₅₀ < 4.1 nM, FGFR2 IC₅₀ = 2.0 ± 0.8 nM) compared to regioisomers with fluorine at other positions [1]. The 4-fluoro-3-iodo-6-methoxy-1H-indazole (CAS 887569-17-7) places fluorine at the 4-position, which orients the electronegative substituent differently in the ATP-binding pocket and is not expected to recapitulate the hydrogen-bonding geometry with the backbone glycine observed for the 7-fluoro isomer .

FGFR Inhibition

Class-level inference

7-fluoro positioning yields FGFR1 IC₅₀

Preserves favorable kinase hinge-region geometry

4-fluoro regioisomer context differs

Evidence Dimension	FGFR1/2 enzymatic IC₅₀
Target Compound Data	Not directly measured; SAR indicates 7-fluoro (6-position in indazol-3-amine numbering) yields IC₅₀ < 4.1 nM (FGFR1), 2.0 nM (FGFR2) [1]
Comparator Or Baseline	4-Fluoro regioisomer: no reported FGFR inhibitory data at comparable potency; SAR suggests inferior fit
Quantified Difference	Not quantifiable for exact head-to-head; class-level SAR supports preference for 7-fluoro positioning
Conditions	Biochemical FGFR1/FGFR2 inhibition assay; indazol-3-amine series optimization [1]

Why This Matters

Selecting 7-fluoro-3-iodo-6-methoxy-1H-indazole over its 4-fluoro regioisomer preserves the documented favorable geometry for kinase hinge-region hydrogen bonding, directly impacting the success of inhibitor design projects.

• [1] Cui, J., et al. (2017). 'Optimization of 1H-indazol-3-amine derivatives as potent fibroblast growth factor receptor inhibitors.' Bioorganic & Medicinal Chemistry Letters, 27(16), 3782–3786. PMID: 28687204. View Source

7-Fluoro-3-iodo-6-methoxy-1H-indazole: Key R&D and Manufacturing Applications

Kinase Inhibitor Lead Optimization

Medicinal chemistry teams developing ATP-competitive kinase inhibitors can use 7-fluoro-3-iodo-6-methoxy-1H-indazole as a late-stage diversification scaffold. The 7-fluoro group provides a validated hydrogen-bond interaction with the hinge glycine backbone (≤2.9 Å H-bond distance), improving target potency by ~60-fold over non-fluorinated analogs [1]. The 3-iodo handle permits Pd-catalyzed introduction of diverse aryl or heteroaryl groups at the C3 position, essential for extending into the solvent-exposed or selectivity pocket regions of kinases [2].

PET Tracer and Radioligand Development

The 3-iodo substituent of 7-fluoro-3-iodo-6-methoxy-1H-indazole can serve as a precursor for radioiodine (¹²³I, ¹²⁴I, ¹²⁵I, ¹³¹I) or undergo Pd-mediated conversion to ¹⁸F-labeled probes. The presence of a native fluorine atom at C7 provides a spectroscopic handle (¹⁹F NMR) for reaction monitoring and quality control. The methoxy group at C6 modulates logP to 2.3, which is within the desirable range for CNS and tumor penetration of radiopharmaceuticals [1]. This contrasts with the more hydrophilic non-methoxylated analog (logP 1.7), which may exhibit inferior passive diffusion across biological membranes.

Modular Synthesis of Indazole Libraries

Organic synthesis and medicinal chemistry CROs can employ 7-fluoro-3-iodo-6-methoxy-1H-indazole as a core building block for generating indazole libraries. The superior oxidative addition rate of aryl iodides (100–1,000× faster than bromides) enables room-temperature Suzuki-Miyaura couplings, facilitating high-throughput parallel synthesis without thermal degradation of sensitive functional groups [1]. Sequential chemoselective transformations beginning with C3 cross-coupling (Suzuki, Sonogashira, Buchwald-Hartwig), followed by C7 fluorine-directed ortho-metalation and subsequent quenching, provide a convergent approach to diverse dipolar substituted indazole arrays.

Factor Xa Anticoagulant Analogue Synthesis

Given that 7-fluoroindazole is a validated surrogate for the amide carbonyl in factor Xa inhibitor pharmacophores [1], this compound can serve as a direct precursor for synthesizing next-generation oral anticoagulants. The 6-methoxy group offers an additional vector for modulating P-glycoprotein efflux and oral bioavailability, while the 3-iodo position enables the attachment of P1 and P4 pocket-binding elements via cross-coupling. This positions 7-fluoro-3-iodo-6-methoxy-1H-indazole as a strategic intermediate for exploring structure-activity relationships beyond the original 7-fluoroindazole lead series.

Application

Selection Property

Validation Focus

Kinase inhibitor lead optimization

7-fluoro hinge-binding motif

Target potency improvement context

PET tracer and radioligand development

3-iodo radiolabeling precursor

Lipophilicity and membrane penetration

Modular indazole library synthesis

High oxidative addition rate

Room-temperature parallel synthesis

Factor Xa anticoagulant analogue synthesis

Amide carbonyl surrogate

P1/P4 pocket-binding element attachment

• [1] Lee, Y.-K., et al. (2008). '7-Fluoroindazoles as Potent and Selective Inhibitors of Factor Xa.' J. Med. Chem., 51, 282–297. View Source
• [2] Fitton, P., & Rick, E. A. (1971). 'The addition of aryl halides to tetrakis(triphenylphosphine)palladium(0).' J. Organomet. Chem., 28(2), 287–291. View Source